Cas no 1313738-62-3 (methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid)

• Product Name: methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid
• CAS No: 1313738-62-3
• MF: C₈H₁₂F₃NO₄
• MW: 243.180393218994
• MDL: MFCD18425634
• CID: 1078836
• PubChem ID: 66521690
• Update Time: 2025-11-02

methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Methyl 3-azetidineacetate trifluoroacetate salt
• Methyl 3-Azetidineacetate Trifluoroacetate
• PB34937
• RP08585
• trifluoroacetic acid methyl 2-(azetidin-3-yl)acetate
• methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid
• EN300-1720111
• DTXSID60735068
• SB10350
• 1313738-62-3
• MFCD18425634
• Trifluoroacetic acid--methyl (azetidin-3-yl)acetate (1/1)
• SY097564
• CS-0049202
• methyl 2-(azetidin-3-yl)acetate;2,2,2-trifluoroacetic acid
• 3-Azetidineacetic acid, methyl ester, 2,2,2-trifluoroacetate (1:1)
• methyl 2-(azetidin-3-yl)acetate trifluoroacetate
• IIHOAEAWZALALH-UHFFFAOYSA-N
• DA-32728
• Methyl Azetidine-3-acetate Trifluoroacetate
• A888512
• Methyl2-(azetidin-3-yl)acetate2,2,2-trifluoroacetate
• AS-33583
• methyl 2-(azetidin-3-yl)acetate;trifluoroacetic acid
• SCHEMBL18493226
• Methyl 2-(azetidin-3-yl)acetate 2,2,2-trifluoroacetate
• Methyl 2-(azetidin-3-yl)acetate; 2,2,2-trifluoroacetic acid
• Methyl 3-azetidineacetate TFA
• Methyl 3-azetidineacetate trifluoro-acetate
• AKOS015949256
• AMY34161

• MDL： MFCD18425634
• Inchi： 1S/C6H11NO2.C2HF3O2/c1-9-6(8)2-5-3-7-4-5;3-2(4,5)1(6)7/h5,7H,2-4H2,1H3;(H,6,7)
• InChI Key： IIHOAEAWZALALH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C(CC1CNC1)=O

Computed Properties

• Exact Mass: 243.07184235g/mol
• Monoisotopic Mass: 243.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid

Comprehensive Guide to Methyl 2-(azetidin-3-yl)acetate; Trifluoroacetic Acid (CAS No. 1313738-62-3)

Methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid (CAS No. 1313738-62-3) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound, featuring an azetidine ring and an ester functional group, has gained attention due to its versatility in drug discovery and medicinal chemistry. With the increasing demand for novel bioactive molecules, methyl 2-(azetidin-3-yl)acetate serves as a key intermediate in the development of therapeutic agents targeting neurological disorders and metabolic diseases.

The unique structural properties of methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid make it a valuable building block in organic synthesis. Researchers often utilize this compound to introduce the azetidine moiety into more complex molecules, as this four-membered nitrogen-containing ring is known to enhance the pharmacokinetic properties of drug candidates. The presence of trifluoroacetic acid in the salt form improves the compound's solubility and stability, making it more convenient for various synthetic applications.

In recent years, the pharmaceutical industry has shown growing interest in small ring nitrogen heterocycles like azetidine, which has significantly increased the relevance of compounds such as methyl 2-(azetidin-3-yl)acetate. This trend aligns with current research focus areas in medicinal chemistry, where scientists are exploring constrained ring systems to develop more potent and selective drug molecules. The compound's molecular weight of approximately 187.17 g/mol and its specific physicochemical properties make it particularly suitable for structure-activity relationship studies.

The synthesis and applications of methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid have become popular topics in scientific literature and patent filings. Many researchers are investigating its potential in creating GPCR modulators and enzyme inhibitors, addressing some of the most challenging therapeutic areas in modern medicine. The compound's versatility is further demonstrated by its use in developing proteolysis targeting chimeras (PROTACs), one of the hottest trends in drug discovery today.

From a commercial perspective, the global market for pharmaceutical intermediates like methyl 2-(azetidin-3-yl)acetate has been expanding steadily. The compound's CAS registry number (1313738-62-3) serves as a unique identifier in chemical databases and procurement systems, facilitating its traceability in the supply chain. Current market analysis suggests growing demand for such specialized building blocks, particularly from contract research organizations and academic laboratories engaged in cutting-edge drug development projects.

Quality control and characterization of methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to verify the compound's purity and structural integrity. These quality assurance measures are crucial, especially when the material is intended for use in sensitive biological assays or as a reference standard in method development.

The storage and handling of methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage at recommended temperatures (typically 2-8°C) helps maintain the compound's stability over extended periods. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines and ensure adequate ventilation when working with this chemical in laboratory settings.

Future research directions for methyl 2-(azetidin-3-yl)acetate derivatives appear promising, particularly in the context of fragment-based drug discovery. The compound's relatively small size and functional group diversity make it an attractive starting point for designing novel bioactive molecules. Several recent publications have highlighted its potential in developing allosteric modulators and covalent inhibitors, addressing previously "undruggable" targets in various disease pathways.

For synthetic chemists and medicinal researchers, understanding the reactivity profile of methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid is essential. The ester group can undergo various transformations, including hydrolysis, reduction, or aminolysis, while the azetidine nitrogen offers opportunities for further functionalization. These characteristics make the compound a versatile intermediate in multi-step synthetic routes, particularly in parallel synthesis and combinatorial chemistry approaches.

In conclusion, methyl 2-(azetidin-3-yl)acetate; trifluoroacetic acid (CAS No. 1313738-62-3) represents an important tool in modern drug discovery and organic synthesis. Its unique structural features and synthetic versatility continue to make it valuable for pharmaceutical researchers worldwide. As the demand for novel heterocyclic compounds grows, this intermediate is likely to maintain its significance in the development of next-generation therapeutic agents across multiple disease areas.